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Compound of Interest

Compound Name: Ocaphane

Cat. No.: B1677084 Get Quote

To our valued researchers, scientists, and drug development professionals,

This document addresses the inquiry regarding the synthesis and chemical properties of

"Ocaphane." Following a comprehensive search of scientific literature and chemical

databases, it has been determined that "Ocaphane" is not a recognized or documented

chemical compound with established synthetic pathways or characterized chemical properties.

The term "Ocaphane" does not appear in standard chemical nomenclature databases, peer-

reviewed journals, or technical summaries of chemical compounds. This suggests that the

name may be a non-standard identifier, a proprietary code name not in the public domain, or a

potential misnomer.

One entry was identified in the PubChem database for a compound designated as "Ocaphane
hydrochloride." It is crucial to note that the data associated with this entry are computationally

predicted and have not been experimentally verified.

Compound Data: Ocaphane Hydrochloride
Below is a summary of the available information for "Ocaphane hydrochloride" as found in its

PubChem entry.
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Identifier Value

IUPAC Name
2-amino-3-[2-[bis(2-

chloroethyl)aminomethyl]phenyl]propanoic acid

Molecular Formula C₁₄H₂₀Cl₂N₂O₂

Molecular Weight 319.23 g/mol

InChI Key IKQQYIXDSFFRTE-UHFFFAOYSA-N

Structure:

Caption: 2D structure of Ocaphane hydrochloride.

It is important to reiterate that no experimental data regarding the synthesis, chemical

properties (e.g., melting point, boiling point, solubility, spectral data), or biological activity of this

compound are available in the public domain. The absence of such information precludes the

creation of a detailed technical guide or whitepaper as requested.

Conclusion
The core requirements for an in-depth technical guide—including quantitative data,

experimental protocols, and signaling pathways—cannot be fulfilled due to the lack of scientific

literature on a compound named "Ocaphane." The information available for "Ocaphane
hydrochloride" is limited to a single database entry with predicted data.

We advise verifying the chemical name and structure of the compound of interest. Should a

recognized chemical name or CAS number be provided, a comprehensive technical guide can

be compiled. Without a valid starting point, further investigation into the synthesis and

properties of "Ocaphane" is not feasible.

To cite this document: BenchChem. [Ocaphane: An Analysis of Available Chemical Data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677084#ocaphane-synthesis-and-chemical-
properties]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

